Cas no 647829-43-4 (Benzene, 1,1'-sulfinylbis[4-iodo-)

• Product Name: Benzene, 1,1'-sulfinylbis[4-iodo-
• CAS No: 647829-43-4
• MF: C₁₂H₈I₂OS
• MW: 454.065266609192
• MDL: MFCD32876788
• CID: 417319
• PubChem ID: 22336478
• Update Time: 2025-05-21

Benzene, 1,1'-sulfinylbis[4-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-iodo-4-(4-iodophenyl)sulfinylbenzene
• Benzene, 1,1'-sulfinylbis[4-iodo-
• E78797
• 4,4 inverted exclamation mark -Sulfinylbis(iodobenzene)
• SCHEMBL2784582
• AS-84398
• DTXSID30624930
• 1,1'-Sulfinylbis(4-iodobenzene)
• 647829-43-4
• 4,4'-Sulfinylbis(iodobenzene)
• SY277583
• MFCD32876788
• bis(4-iodophenyl) sulfoxide
• 1-iodo-4-(4-iodobenzenesulfinyl)benzene
• Benzene, 1,1'-sulfinylbis[4-iodo- (9CI)
• DB-400729

• MDL： MFCD32876788
• Inchi： 1S/C12H8I2OS/c13-9-1-5-11(6-2-9)16(15)12-7-3-10(14)4-8-12/h1-8H
• InChI Key： BVNAGZDWGFKCKW-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)S(C1C=CC(=CC=1)I)=O

Computed Properties

• Exact Mass: 453.83764
• Monoisotopic Mass: 453.83853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Additional information on Benzene, 1,1'-sulfinylbis[4-iodo-

Benzene, 1,1'-sulfinylbis[4-iodo-

Benzene, 1,1'-sulfinylbis[4-iodo-, also known by its CAS No. 647829-43-4, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound is characterized by its unique structure, which features a sulfinyl group bridging two benzene rings, each substituted with an iodine atom at the para position. The presence of the sulfinyl group introduces interesting electronic and steric properties, making this compound a valuable building block in various chemical reactions.

The synthesis of Benzene, 1,1'-sulfinylbis[4-iodo- typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing the scalability of this compound for industrial applications. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

In terms of applications, Benzene, 1,1'-sulfinylbis[4-iodo- has shown promise in the development of advanced materials. Its ability to act as a precursor for the synthesis of sulfonated aromatic polymers has garnered attention in the field of polymer chemistry. These polymers exhibit excellent thermal stability and mechanical properties, making them suitable for use in high-performance composites and electronic devices.

Recent studies have also highlighted the potential of Benzene, 1,1'-sulfinylbis[4-iodo- in drug discovery. The compound's unique structure allows for the creation of bioactive molecules with tailored pharmacokinetic profiles. For instance, researchers have utilized this compound as a scaffold for designing inhibitors targeting specific enzymes involved in disease pathways. The iodine substituents on the benzene rings provide opportunities for further functionalization, enabling the creation of diverse bioactive compounds.

The electronic properties of Benzene, 1,1'-sulfinylbis[4-iodo- make it an attractive candidate for applications in organic electronics. Its ability to participate in charge transfer processes has been leveraged in the development of novel materials for organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Recent research has focused on optimizing its electronic characteristics through structural modifications, aiming to enhance device performance.

In conclusion, Benzene, 1,1'-sulfinylbis[4-iodo- (CAS No. 647829-43-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in chemical synthesis and materials science. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing technological innovations.